Cas no 21826-47-1 (1-Piperidineethanol, a-[4-(9H-fluoren-9-ylidenemethyl)phenyl]-)

• Product Name: 1-Piperidineethanol, a-[4-(9H-fluoren-9-ylidenemethyl)phenyl]-
• CAS No: 21826-47-1
• MF: C₂₇H₂₇NO
• MW: 381.509387254715
• CID: 261331
• PubChem ID: 193001
• Update Time: 2025-04-19

1-Piperidineethanol, a-[4-(9H-fluoren-9-ylidenemethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1-Piperidineethanol, a-[4-(9H-fluoren-9-ylidenemethyl)phenyl]-
• 1-[4-(fluoren-9-ylidenemethyl)phenyl]-2-piperidin-1-ylethanol
• Rmi 10,393
• RMI-10393
• Rmi 10393
• 21826-47-1
• CHEMBL1615349
• alpha-(p-(Fluoren-9-ylidenemethyl)phenyl)-2-piperidineethanol
• 1-{4-[(9H-FLUOREN-9-YLIDENE)METHYL]PHENYL}-2-(PIPERIDIN-1-YL)ETHAN-1-OL
• DTXSID00944430

• Inchi： 1S/C27H27NO/c29-27(19-28-16-6-1-7-17-28)21-14-12-20(13-15-21)18-26-24-10-4-2-8-22(24)23-9-3-5-11-25(23)26/h2-5,8-15,18,27,29H,1,6-7,16-17,19H2
• InChI Key： SWRXSZYKZIPRNK-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)/C=C1/C2C=CC=CC=2C2=CC=CC=C/12)CN1CCCCC1

Computed Properties

• Exact Mass: 381.20941
• Monoisotopic Mass: 381.209
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• Density: 1.189
• Boiling Point: 554.4°Cat760mmHg
• Flash Point: 283.6°C
• Refractive Index: 1.672
• PSA: 23.47